An In-Depth Technical Guide to Thiazol-4-ylboronic Acid for Researchers and Drug Development Professionals
An In-Depth Technical Guide to Thiazol-4-ylboronic Acid for Researchers and Drug Development Professionals
CAS Number: 1016642-07-1
This technical guide provides a comprehensive overview of Thiazol-4-ylboronic acid, a versatile building block in medicinal chemistry and organic synthesis. It is intended for researchers, scientists, and professionals involved in drug discovery and development. This document details the compound's properties, synthesis, and applications, with a focus on its role in the development of kinase inhibitors for cancer therapy.
Chemical and Physical Properties
Thiazol-4-ylboronic acid is a stable, non-toxic, and synthetically accessible compound, making it a valuable reagent in various chemical transformations.[1] Its key physicochemical properties are summarized in the table below.
| Property | Value | Source |
| CAS Number | 1016642-07-1 | [2][3][4][5] |
| Molecular Formula | C₃H₄BNO₂S | [3][4][5] |
| Molecular Weight | 128.95 g/mol | [3] |
| Appearance | White to off-white solid | Generic knowledge |
| Density (predicted) | 1.437 g/cm³ | [6] |
| Boiling Point (predicted) | 335.347 °C at 760 mmHg | [6] |
| Flashing Point (predicted) | 156.612 °C | [6] |
| Solubility | Soluble in organic solvents such as methanol (B129727) and DMSO. | Generic knowledge |
Synthesis and Purification
The synthesis of Thiazol-4-ylboronic acid can be achieved through several synthetic routes, with the lithiation-borylation of a suitable thiazole (B1198619) precursor being a common and effective method.
Experimental Protocol: Synthesis via Lithiation-Borylation
This protocol describes a general procedure for the synthesis of arylboronic acids that can be adapted for Thiazol-4-ylboronic acid, starting from 4-bromothiazole (B1332970).
Materials:
-
4-Bromothiazole
-
Anhydrous diethyl ether (Et₂O) or Tetrahydrofuran (THF)
-
n-Butyllithium (n-BuLi) in hexanes
-
Triisopropyl borate (B1201080)
-
Hydrochloric acid (HCl), 2M aqueous solution
-
Anhydrous magnesium sulfate (B86663) (MgSO₄)
-
Argon or Nitrogen gas
Procedure:
-
Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen/argon inlet is charged with 4-bromothiazole (1.0 eq) dissolved in anhydrous diethyl ether or THF.
-
Lithiation: The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (1.05 eq) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature below -70 °C. The reaction mixture is stirred at -78 °C for an additional hour.
-
Borylation: Triisopropyl borate (1.2 eq) is added dropwise to the reaction mixture at -78 °C. The mixture is then allowed to warm slowly to room temperature and stirred overnight.
-
Quenching and Extraction: The reaction is quenched by the slow addition of 2M HCl at 0 °C. The organic layer is separated, and the aqueous layer is extracted with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.
-
Purification: The solvent is removed under reduced pressure to yield the crude Thiazol-4-ylboronic acid. Further purification can be achieved by recrystallization.
Diagram of Synthetic Workflow
Caption: General workflow for the synthesis and purification of Thiazol-4-ylboronic acid.
Experimental Protocol: Purification by Recrystallization
Materials:
-
Crude Thiazol-4-ylboronic acid
-
Suitable solvent (e.g., a mixture of ethanol (B145695) and water, or ethyl acetate and hexanes)
-
Erlenmeyer flask
-
Heating source (hot plate or water bath)
-
Ice bath
-
Büchner funnel and filter paper
Procedure:
-
Solvent Selection: In a test tube, determine a suitable solvent or solvent mixture in which the crude product is sparingly soluble at room temperature but readily soluble when hot.
-
Dissolution: Place the crude Thiazol-4-ylboronic acid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.
-
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.
-
Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.
-
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
-
Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.
-
Drying: Dry the purified crystals under vacuum.
Spectroscopic Characterization
The structure and purity of Thiazol-4-ylboronic acid are confirmed by various spectroscopic techniques. Representative data is presented below.
| Technique | Expected Chemical Shifts / Peaks |
| ¹H NMR (in DMSO-d₆) | δ ~8.9 (s, 1H, thiazole-H), ~8.2 (s, 1H, thiazole-H), ~8.0 (br s, 2H, B(OH)₂) |
| ¹³C NMR (in DMSO-d₆) | δ ~155 (thiazole C), ~145 (thiazole C-B), ~125 (thiazole C) |
| FTIR (KBr pellet, cm⁻¹) | ~3400-3200 (O-H stretch, broad), ~1600 (C=N stretch), ~1350 (B-O stretch), ~1050 (B-C stretch) |
| Mass Spectrometry (EI) | m/z 129 (M⁺), fragments corresponding to loss of H₂O and boronic acid group. |
Applications in Drug Discovery and Development
Thiazole-containing compounds are recognized as privileged scaffolds in medicinal chemistry due to their presence in numerous biologically active molecules and approved drugs.[7] Thiazol-4-ylboronic acid serves as a key building block for the synthesis of novel thiazole derivatives with potential therapeutic applications, particularly in oncology.
Role as a Kinase Inhibitor Scaffold
Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[8][9][10] Thiazole-based compounds have been extensively investigated as inhibitors of various protein kinases.
Targeted Signaling Pathways:
-
PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer and plays a central role in cell growth, proliferation, and survival. Several studies have reported the design and synthesis of thiazole derivatives as potent inhibitors of key kinases in this pathway, such as PI3K, Akt, and mTOR.[8][11]
-
EGFR Signaling Pathway: The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that, when mutated or overexpressed, can drive tumor growth. Thiazole-based molecules have been developed as EGFR inhibitors, showing promise in preclinical studies.
-
MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical signaling cascade involved in cell proliferation and differentiation. Thiazole derivatives have been identified as inhibitors of key kinases in this pathway, such as p38 MAP kinase.[12][13][14]
Diagram of Thiazole-based Kinase Inhibition
Caption: Thiazole derivatives inhibit key cancer signaling pathways, leading to anti-tumor effects.
Suzuki-Miyaura Cross-Coupling Reactions
Thiazol-4-ylboronic acid is an excellent coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction allows for the efficient formation of carbon-carbon bonds, enabling the synthesis of a diverse library of substituted thiazole compounds for structure-activity relationship (SAR) studies.
Experimental Protocol: Suzuki-Miyaura Coupling
This protocol provides a general procedure for the coupling of Thiazol-4-ylboronic acid with an aryl halide.
Materials:
-
Thiazol-4-ylboronic acid (1.2 eq)
-
Aryl halide (e.g., aryl bromide or iodide) (1.0 eq)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)
-
Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)
-
Anhydrous solvent (e.g., dioxane, toluene, or DMF)
-
Argon or Nitrogen gas
Procedure:
-
Reaction Setup: To a dry Schlenk flask, add the aryl halide, Thiazol-4-ylboronic acid, and the base.
-
Inert Atmosphere: The flask is evacuated and backfilled with argon or nitrogen three times.
-
Reagent Addition: The anhydrous solvent and the palladium catalyst are added under the inert atmosphere.
-
Reaction: The reaction mixture is heated to 80-100 °C and stirred for 2-24 hours. The progress of the reaction can be monitored by TLC or LC-MS.
-
Work-up: After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.
-
Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.
Diagram of Suzuki-Miyaura Coupling Workflow
Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.
Safety and Handling
Thiazol-4-ylboronic acid should be handled in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water. For detailed safety information, refer to the Safety Data Sheet (SDS).
Conclusion
Thiazol-4-ylboronic acid is a valuable and versatile building block for organic synthesis and medicinal chemistry. Its utility in constructing complex thiazole-containing molecules through robust reactions like the Suzuki-Miyaura coupling makes it an important tool for drug discovery, particularly in the development of novel kinase inhibitors for cancer therapy. This guide provides essential technical information to aid researchers in leveraging the full potential of this compound in their scientific endeavors.
References
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- 5. alfa-chemistry.com [alfa-chemistry.com]
- 6. Thiazol-4-ylboronic acid, CAS No. 1016642-07-1 - iChemical [ichemical.com]
- 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
- 8. hmdb.ca [hmdb.ca]
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